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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzoic acid

Cat. No.: B150688

Essential Safety and Handling Guide for 3-
Bromo-4-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromo-4-fluorobenzoic acid. Adherence to these guidelines is
critical for ensuring a safe laboratory environment.

Hazard Identification and Classification

3-Bromo-4-fluorobenzoic acid is classified with the following hazards:
 Skin Irritation (Category 2): Causes skin irritation.[1][2][3]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

e Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2][3][4]

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE) Requirements
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Engineering controls, such as the use of a fume hood, should be the primary method of

exposure control. When handling 3-Bromo-4-fluorobenzoic acid, the following personal

protective equipment is mandatory.

PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

approved standards.[1]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant, impervious
gloves (must satisfy EU
Directive 89/686/EEC and
standard EN 374).[1][2]
Fire/flame resistant and

impervious clothing.[1]

To prevent skin contact which
can cause irritation.
Contaminated clothing should
be removed and washed

before reuse.[1]

Respiratory Protection

A full-face respirator, a dust
mask (type N95 in the US), or
a NIOSH/European Standard
EN 149 approved respirator
with a P95 (US) or P1 (EV)
particle filter is necessary if
exposure limits are exceeded,
irritation is experienced, or
when working outside of a
fume hood.[1][4][5]

To prevent respiratory tract
irritation from inhalation of dust

or aerosols.

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended.

[1][6]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[6]7]
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Safe Handling Procedures:

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

Wear all required personal protective equipment as detailed in the table above.[1][6]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[6]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

[6]

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[1][2][6]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2][6]

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, making sure to lift the
upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention.[1][2][6]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

Spill and Disposal Plan

In the event of a spill, follow the workflow below.
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Chemical Spill Occurs

Evacuate Immediate Area

'

Ensure Adequate Ventilation

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent further spread)

Clean Up Spill
(Sweep up solid, do not create dust)

Collect in a Suitable,
Closed Container for Disposal

Decontaminate the Area

Dispose of Waste
(According to regulations)

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a 3-Bromo-4-fluorobenzoic acid spill.
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Disposal:

Dispose of 3-Bromo-4-fluorobenzoic acid and any contaminated materials in accordance
with all applicable federal, state, and local environmental regulations.[1]

The waste is classified as hazardous and should be disposed of at an approved waste
disposal plant.[6][8] It may be possible to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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